Ethyl 2-(benzoylamino)-2-(diethoxyphosphoryl)-3,3,3-trifluoropropanoate

• IUPAC Name: ethyl 2-benzamido-2-diethoxyphosphoryl-3,3,3-trifluoropropanoate
• InChI: InChI=1S/C16H21F3NO6P/c1-4-24-14(22)15(16(17,18)19,27(23,25-5-2)26-6-3)20-13(21)12-10-8-7-9-11-12/h7-11H,4-6H2,1-3H3,(H,20,21)
• InChI Key: YFPCTRVTRMQZKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(F)(F)F)(NC(=O)C1=CC=CC=C1)P(=O)(OCC)OCC
• Molecular Formula: C16H21F3NO6P
• Molecular Weight: 411.31 g/mol

Description

Ethyl 2-(benzoylamino)-2-(diethoxyphosphoryl)-3,3,3-trifluoropropanoate, also known as BDPF, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BDPF is a phosphonate ester derivative of a trifluoropropanoate, which is synthesized using a multistep process.

Mechanism of Action

Ethyl 2-(benzoylamino)-2-(diethoxyphosphoryl)-3,3,3-trifluoropropanoate exerts its biological effects through the inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition leads to an accumulation of neurotransmitters, resulting in improved cognitive function. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been reported to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 2-(benzoylamino)-2-(diethoxyphosphoryl)-3,3,3-trifluoropropanoate is its high selectivity and potency. It has been shown to have minimal toxicity and side effects, making it a promising candidate for drug development. However, the synthesis of this compound is complex and time-consuming, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of Ethyl 2-(benzoylamino)-2-(diethoxyphosphoryl)-3,3,3-trifluoropropanoate in scientific research. One potential application is in the development of new drugs for the treatment of neurodegenerative diseases. This compound may also be used as a tool to study the role of cholinesterase inhibitors in the brain. Additionally, further research is needed to explore the potential of this compound as a fluorescent probe for detecting metal ions.
Conclusion:
In conclusion, this compound is a unique chemical compound that has shown promising results in scientific research. Its high selectivity and potency make it a promising candidate for drug development, particularly in the treatment of neurodegenerative diseases. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Scientific Research Applications

Ethyl 2-(benzoylamino)-2-(diethoxyphosphoryl)-3,3,3-trifluoropropanoate has been extensively used in scientific research, particularly in the field of medicinal chemistry. It has shown promising results in the development of new drugs for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been used as a fluorescent probe for detecting metal ions and as a catalyst in organic reactions.